Cas no 78967-05-2 (3,4-Bis(4-methoxyphenyl)-5-methylisoxazole)

3,4-Bis(4-methoxyphenyl)-5-methylisoxazole structure
78967-05-2 structure
Product Name:3,4-Bis(4-methoxyphenyl)-5-methylisoxazole
CAS No:78967-05-2
MF:C18H17NO3
MW:295.332484960556
CID:2802222
PubChem ID:3954928
Update Time:2025-04-21

3,4-Bis(4-methoxyphenyl)-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3,4-di(p-methoxyphenyl)-5-methylisoxazol
    • Oprea1_024171
    • SCHEMBL2760349
    • BDBM50531483
    • 3,4-Bis(4-methoxyphenyl)-5-methylisoxazole
    • DTXSID00398212
    • 78967-05-2
    • Isoxazole, 3,4-bis(4-methoxyphenyl)-5-methyl-
    • CHEMBL4462870
    • CKKXCPZQKHHECC-UHFFFAOYSA-N
    • Inchi: 1S/C18H17NO3/c1-12-17(13-4-8-15(20-2)9-5-13)18(19-22-12)14-6-10-16(21-3)11-7-14/h4-11H,1-3H3
    • InChI Key: CKKXCPZQKHHECC-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C2C=CC(=CC=2)OC)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

  • Exact Mass: 295.12084340g/mol
  • Monoisotopic Mass: 295.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 44.5Ų

3,4-Bis(4-methoxyphenyl)-5-methylisoxazole Related Literature

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